tert-Butyl 4-(3-phenylisoxazol-5-yl)piperidine-1-carboxylate

• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: tert-butyl 4-(3-phenyl-1,2-oxazol-5-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C19H24N2O3/c1-19(2,3)23-18(22)21-11-9-15(10-12-21)17-13-16(20-24-17)14-7-5-4-6-8-14/h4-8,13,15H,9-12H2,1-3H3
• InChI Key: RHKKSJUHWWPNKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=NO2)C3=CC=CC=C3

Description

Tert-Butyl 4-(3-phenylisoxazol-5-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N2O3 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(5-hydroxy-3-phenyl-4,5-dihydroisoxazol-5-yl)piperidine-1-carboxylate (320 mg, 0.92 mmol) was dissolved in methanol (10 mL). A solution of sodium carbonate (200 mg, 1.9 mmol) in water (10 mL) was added to the mixture. Reaction was stirred at reflux for 2 hours. Methanol was removed from the reaction mixture in vacuo. Remaining aqueous was extracted 2× ethyl acetate. Combined extracts were washed with brine. Organic layer was dried (magnesium sulfate), filtered, and concentrated. Title compound was obtained as off-white solid in 86% yield. (M−C4H8+H)+=273.1.